![molecular formula C3H9NO2S B3050118 N-ethylmethanesulfonamide CAS No. 2374-62-1](/img/structure/B3050118.png)
N-ethylmethanesulfonamide
Overview
Description
“N-ethylmethanesulfonamide” is a chemical compound with the CAS Number: 2374-62-1 . It has a molecular weight of 123.18 and its IUPAC name is N-ethylmethanesulfonamide . The physical form of this compound is liquid .
Molecular Structure Analysis
The InChI code for “N-ethylmethanesulfonamide” is 1S/C3H9NO2S/c1-3-4-7(2,5)6/h4H,3H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
“N-ethylmethanesulfonamide” is a liquid at room temperature . It has a molecular weight of 123.18 .Scientific Research Applications
Medicinal Chemistry
The sulfonamide group, which includes N-ethylmethanesulfonamide, is well known to medicinal chemists . Since the introduction of ‘sulfa-drugs’ in the 1930s, sulfonamide-containing compounds have found widespread use in the pharmaceutical industry . The properties of the sulfonamide motif, particularly aryl and heteroaryl sulfonamides, of being resistant to hydrolysis while being transition-state mimetics of the peptide bond, has endeared them to medicinal chemists over the years .
Organic Synthesis
The sulfonamide motif, including N-ethylmethanesulfonamide, has various applications in organic synthesis . It can serve as an activating group, a protecting group, a leaving group, and a molecular scaffold . This versatility makes it a valuable tool in the synthesis of complex organic molecules .
Synthesis of Medicinally Important Compounds
The sulfonamide group is used in the synthesis of medicinally important compounds . For example, it is found in the blockbuster drugs Viagra and Celebrex . The ability of the sulfonamide group to mimic the peptide bond makes it a valuable tool in the design and synthesis of bioactive compounds .
Building Blocks in Chemical Synthesis
N-ethylmethanesulfonamide and its related compounds are used as building blocks in chemical synthesis . They are available for sale and are used in the synthesis of a wide range of chemicals .
Safety and Hazards
“N-ethylmethanesulfonamide” is classified under the GHS07 pictogram, indicating that it can cause certain health hazards . The hazard statements associated with this compound include H227, H302, H315, H319, and H335 , which correspond to hazards such as being harmful if swallowed and causing skin and eye irritation.
Future Directions
While specific future directions for “N-ethylmethanesulfonamide” are not available, the field of chemical synthesis and analysis continues to evolve with new methodologies and techniques . These advancements could potentially impact the study and application of compounds like “N-ethylmethanesulfonamide”.
Mechanism of Action
Target of Action
N-Ethylmethanesulfonamide is a sulfonamide derivative. Sulfonamides are known to have antibacterial activity and are major chemotherapeutic agents . The primary targets of sulfonamides are bacterial enzymes involved in the synthesis of folic acid, which is essential for bacterial growth and reproduction .
Mode of Action
Sulfonamides, including N-Ethylmethanesulfonamide, act as competitive inhibitors of the bacterial enzyme dihydropteroate synthetase . This enzyme is involved in the synthesis of folic acid. By inhibiting this enzyme, sulfonamides prevent the production of folic acid, thereby inhibiting bacterial growth .
Biochemical Pathways
The action of N-Ethylmethanesulfonamide affects the biochemical pathway of folic acid synthesis in bacteria . Folic acid is a crucial component in the synthesis of nucleic acids and amino acids in bacteria. By inhibiting the production of folic acid, N-Ethylmethanesulfonamide disrupts these critical biochemical pathways, leading to the inhibition of bacterial growth .
Pharmacokinetics
Sulfonamides in general are known to be well-absorbed in the gastrointestinal tract and widely distributed in body tissues . They are primarily excreted unchanged in the urine
Result of Action
The result of N-Ethylmethanesulfonamide’s action is the inhibition of bacterial growth. By preventing the synthesis of folic acid, an essential component for bacterial growth and reproduction, N-Ethylmethanesulfonamide effectively inhibits the growth of bacteria .
properties
IUPAC Name |
N-ethylmethanesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H9NO2S/c1-3-4-7(2,5)6/h4H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZVFQOBASICMME-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNS(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H9NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20408665 | |
Record name | N-ethylmethanesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20408665 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-ethylmethanesulfonamide | |
CAS RN |
2374-62-1 | |
Record name | N-Ethylmethanesulfonamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2374-62-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-ethylmethanesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20408665 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-ethylmethanesulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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